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Cat. No.: B1194333 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of isodiazinon, an

isomer and transformation product of the organophosphate insecticide diazinon. It covers the

chemical properties, environmental fate, toxicological mechanisms, and detailed analytical

methodologies for the detection of isodiazinon in various agricultural and environmental

matrices. The guide is intended to serve as a critical resource for professionals engaged in

environmental monitoring, food safety analysis, and toxicological research.

Introduction
Isodiazinon, chemically known as O,S-diethyl O-(2-isopropyl-6-methyl-pyrimidin-4-yl)

phosphorothioate, is a significant isomer of the widely used organophosphate insecticide,

diazinon.[1] It is formed from diazinon through a thiono-thiolo rearrangement, a chemical

transformation that alters the molecule's steric and electronic properties.[1] This structural

change is of high scientific interest because transformation products of pesticides can be as

toxic, or even more so, than the parent compounds.[1] Given that diazinon has been

extensively used in agriculture and detected in soil and water, understanding the formation,

fate, and analytical chemistry of isodiazinon is crucial for a complete assessment of the

environmental impact of diazinon use.[1][2][3] The primary toxicological action of isodiazinon,

typical of organophosphates, is the inhibition of the enzyme acetylcholinesterase (AChE),

leading to disruption of the nervous system.[1][2][4][5][6]
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Chemical and Physical Properties
A thorough understanding of the physicochemical properties of isodiazinon is fundamental to

predicting its environmental behavior, transport, and the selection of appropriate analytical

methods. Data for isodiazinon is limited, so properties of the parent compound, diazinon, are

provided for context and comparison.

Table 1: Physicochemical Properties of Isodiazinon

Property Value Reference

CAS Number 82463-42-1 [1][7]

Molecular Formula C12H21N2O3PS [1]

Molecular Weight 304.35 g/mol [1]

IUPAC Name

O,S-diethyl O-(2-isopropyl-6-

methyl-pyrimidin-4-yl)

phosphorothioate

[1]

| Synonyms | 2-isopropyl-6-methyl-4-S-pyrimidinyl diethylthiophosphate |[1] |

Table 2: Physicochemical Properties of Diazinon (Parent Compound)
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Property Value Reference

Molecular Weight 304.35 g/mol [8]

Physical State
Colorless to dark brown oily

liquid
[8][9]

Boiling Point 83–84 °C at 2×10⁻³ mm Hg [8]

Density 1.116–1.118 g/mL at 20 °C [8]

Water Solubility 40 mg/L at 20 °C [8]

Vapor Pressure 9.01×10⁻⁵ mm Hg at 20 °C [8]

Log Kow (Octanol-Water

Partition Coefficient)
3.81 [8]

| Henry's Law Constant | 1.17×10⁻⁷ atm-m³/mol |[8] |

Environmental Fate and Transport
The environmental occurrence of isodiazinon is directly linked to the degradation of its parent

compound, diazinon.

Formation: Isodiazinon is primarily formed through the thiono-thiolo rearrangement of

diazinon.[1] This isomerization can be influenced by environmental factors such as ultraviolet

(UV) radiation. Studies have shown that the photodegradation of diazinon in a water/soil

suspension can lead to the formation of isodiazinon.[10]

Transport and Persistence: Diazinon is considered moderately mobile in soils and has been

detected in groundwater and surface water due to agricultural runoff.[11][12] The rate of

degradation is influenced by soil pH, moisture, and microbial activity.[11][12] As a

transformation product, the transport and persistence of isodiazinon are intrinsically linked

to the environmental conditions that govern the fate of diazinon.
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Rearrangement
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Influencing Factors:
- UV Radiation (Sunlight)

- pH
- Microbial Activity
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Normal Synaptic Function

Function with Isodiazinon

Acetylcholine (ACh)
[Neurotransmitter]

Acetylcholinesterase (AChE)
[Enzyme]

Hydrolysis

ACh Receptor
(on Postsynaptic Neuron)

Binds & Activates

Choline + Acetate
(Inactive)

Isodiazinon

Inhibited AChEInhibits

Acetylcholine (ACh)

Hydrolysis Blocked

Overstimulated
ACh Receptor

Excess Binding &
Continuous Stimulation
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1. Sample Collection
(Water, Soil, Crop)

2. Sample Preparation
(Homogenization, Weighing)

3. Extraction
(LLE, SPE, Ultrasonic)

4. Cleanup/Concentration
(SPE, Evaporation)

5. Instrumental Analysis
(GC-MS, LC-MS/MS)

6. Data Processing
(Quantification, Confirmation)

7. Reporting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1194333
https://jpoll.ut.ac.ir/article_93027.html
https://jpoll.ut.ac.ir/article_93027.html
https://www.researchgate.net/publication/324953587_Diazinon_Toxicity_Fate_and_Transport_and_Environmental_Impact
https://www.researchgate.net/publication/388210973_Diazinon_Properties_Mode_of_Action_and_Toxicological_Effects_on_Non-target_Organisms
https://www.semanticscholar.org/paper/Diazinon-Properties%2C-Mode-of-Action%2C-and-Effects-on-Fathy-Ahmed/fa74fa87c68c310a07535ae75491e6ebb1ddddff
https://www.semanticscholar.org/paper/Diazinon-Properties%2C-Mode-of-Action%2C-and-Effects-on-Fathy-Ahmed/fa74fa87c68c310a07535ae75491e6ebb1ddddff
https://npic.orst.edu/factsheets/archive/diazinontech.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91314804.htm
https://www.ncbi.nlm.nih.gov/books/NBK599101/table/ch4.tab2/?report=objectonly
https://www.ncbi.nlm.nih.gov/books/NBK599101/table/ch4.tab2/?report=objectonly
https://m.chemicalbook.com/ProductChemicalPropertiesCB7702086_EN.htm
https://www.atsdr.cdc.gov/toxprofiles/tp86-c6.pdf
https://pubmed.ncbi.nlm.nih.gov/23149814/
https://pubmed.ncbi.nlm.nih.gov/23149814/
https://www.researchgate.net/publication/233411419_Diazinon-Chemistry_and_Environmental_Fate_A_California_Perspective
https://www.benchchem.com/product/b1194333#isodiazinon-in-agricultural-and-environmental-samples
https://www.benchchem.com/product/b1194333#isodiazinon-in-agricultural-and-environmental-samples
https://www.benchchem.com/product/b1194333#isodiazinon-in-agricultural-and-environmental-samples
https://www.benchchem.com/product/b1194333#isodiazinon-in-agricultural-and-environmental-samples
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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